Cas no 2138429-11-3 (1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2138429-11-3
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 6603352
• PubChem ID: 165800968
• Update Time: 2025-10-29

1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138429-11-3
• 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• EN300-731610

• Inchi： 1S/C15H11N3O3/c1-9-11(15(20)21)7-18(17-9)13-5-4-10-3-2-6-16-14(10)12(13)8-19/h2-8H,1H3,(H,20,21)
• InChI Key： IIVFHPUWMREPHY-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1)C1C=CC2=CC=CN=C2C=1C=O)=O

Computed Properties

• Exact Mass: 281.08004122g/mol
• Monoisotopic Mass: 281.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2138429-11-3)

The compound 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2138429-11-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This quinoline-pyrazole hybrid derivative exhibits unique structural features, combining the formylquinoline moiety with a methylpyrazole carboxylic acid group. Its molecular architecture makes it a promising candidate for various applications, particularly in pharmaceutical research and development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, due to their potential biological activities. The presence of both quinoline and pyrazole rings in this molecule suggests possible interactions with biological targets, making it relevant to current research trends in drug discovery and small molecule therapeutics. Researchers are particularly interested in how the formyl group at the 8-position of the quinoline ring might influence the compound's reactivity and binding properties.

The synthesis of 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure the proper formation of both the quinoline aldehyde and pyrazole acid functionalities. Modern synthetic approaches often employ catalyzed cross-coupling reactions and protective group strategies, reflecting current trends in green chemistry and atom economy.

From a physicochemical perspective, this compound demonstrates interesting properties that make it valuable for material science applications. The conjugated system formed by the quinoline-pyrazole backbone suggests potential photophysical characteristics, which could be explored for organic electronic materials or fluorescent probes. These applications align with current industry demands for novel functional materials in optoelectronics and sensing technologies.

In pharmaceutical contexts, the structural features of 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid make it a potential pharmacophore for various therapeutic targets. The carboxylic acid group provides a handle for further derivatization, while the formyl group offers opportunities for Schiff base formation or other condensation reactions. These characteristics are particularly relevant to current research in targeted drug design and fragment-based drug discovery.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The quality control protocols for 2138429-11-3 must ensure high purity, especially when intended for research applications. This aligns with the pharmaceutical industry's increasing emphasis on analytical method validation and quality by design principles.

The stability profile of 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid under various conditions is an important consideration for its storage and handling. Studies suggest that proper storage at controlled temperatures and protection from moisture are essential for maintaining the integrity of both the aldehyde and carboxylic acid functionalities. These findings contribute to the broader discussion about chemical stability in specialty chemicals.

Current research trends indicate growing interest in the potential biological activities of similar quinoline-pyrazole hybrids. While specific data on 2138429-11-3 may be limited in public literature, structure-activity relationship studies of analogous compounds suggest possible applications in addressing various biological targets. This aligns with the pharmaceutical industry's focus on privileged structures in drug discovery.

From a commercial perspective, 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid represents a niche but important segment of the fine chemicals market. Its availability from specialized suppliers caters to the needs of research institutions and pharmaceutical companies engaged in innovative drug development. The compound's pricing and availability reflect the complexity of its synthesis and the purity requirements for research applications.

Looking forward, the scientific community anticipates further exploration of 2138429-11-3 and related structures in various contexts. Potential areas of investigation include its use as a building block for more complex molecules, evaluation of its biological activity profiles, and exploration of its material properties. These directions align with current priorities in both pharmaceutical research and advanced materials development.

In conclusion, 1-(8-formylquinolin-7-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2138429-11-3) represents an interesting case study in modern heterocyclic chemistry. Its unique structural features and potential applications make it a compound worth watching as research in both medicinal chemistry and functional materials continues to evolve. The compound exemplifies how careful molecular design can yield structures with diverse potential across multiple scientific disciplines.